Cas no 61267-72-9 (Methanimidamide, N'-(3-cyano-6-methylpyrazinyl)-N,N-dimethyl-)

• Product name: Methanimidamide, N'-(3-cyano-6-methylpyrazinyl)-N,N-dimethyl-
• CAS No: 61267-72-9
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 486497
• PubChem ID: 12348382

Methanimidamide, N'-(3-cyano-6-methylpyrazinyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Methanimidamide, N'-(3-cyano-6-methylpyrazinyl)-N,N-dimethyl-
• N'-(3-cyano-6-methylpyrazin-2-yl)-N,N-dimethylmethanimidamide
• DTXSID10493065
• 61267-72-9

• Inchi： InChI=1S/C9H11N5/c1-7-5-11-8(4-10)9(13-7)12-6-14(2)3/h5-6H,1-3H3
• InChI Key： HJRIOXLRTMEGRP-UHFFFAOYSA-N
• SMILES： CC1=CN=C(C(=N1)N=CN(C)C)C#N

Computed Properties

• Exact Mass: 189.10163
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 65.17